Cas no 2310141-81-0 (3-methyl-2-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 3-methyl-2-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 2310141-81-0
• MF: C₁₉H₂₀N₈O
• MW: 376.415102005005
• CID: 5327398
• Update Time: 2025-07-01

3-methyl-2-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl)-3-methylquinazolin-4(3H)-one
• 3-methyl-2-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]quinazolin-4-one
• 3-methyl-2-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C19H20N8O/c1-24-18(28)14-5-2-3-6-15(14)21-19(24)26-10-4-9-25(11-12-26)17-8-7-16-22-20-13-27(16)23-17/h2-3,5-8,13H,4,9-12H2,1H3
• InChI Key： HZCLSRLFPHLKNB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(N1C)N1CCN(C2C=CC3=NN=CN3N=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 627
• XLogP3: 1
• Topological Polar Surface Area: 82.2

Additional information on 3-methyl-2-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 3-methyl-2-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)-3,4-dihydroquinazolin-4-one (CAS No. 2310141-81-0)

The compound 3-methyl-2-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)-3,4-dihydroquinazolin-4-one (CAS No. 2310141-81-0) represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical research. Its intricate structure combines a quinazolinone core with a 1,2,4-triazolo[4,3-b]pyridazine moiety, linked via a 1,4-diazepane spacer. This unique architecture has garnered attention for its possible applications in targeted therapies, particularly in oncology and neurology.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like 3-methyl-2-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)-3,4-dihydroquinazolin-4-one. Researchers are particularly interested in its potential as a kinase inhibitor, given the prevalence of kinase-related pathways in diseases such as cancer and autoimmune disorders. The 1,2,4-triazolo[4,3-b]pyridazine segment is known to interact with ATP-binding sites, making it a valuable scaffold for developing novel therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 2310141-81-0 involves multi-step organic transformations, including cyclization and coupling reactions. The 3,4-dihydroquinazolin-4-one core is typically constructed via condensation reactions, while the 1,4-diazepane linker provides flexibility and improved pharmacokinetic properties. These synthetic challenges have spurred innovations in green chemistry and catalytic methods, aligning with the growing demand for sustainable pharmaceutical production.

The pharmacological profile of 3-methyl-2-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)-3,4-dihydroquinazolin-4-one is currently under investigation in preclinical studies. Early data suggests promising selectivity profiles, with particular interest in its blood-brain barrier penetration capabilities. This characteristic makes it a candidate for addressing unmet needs in neurodegenerative diseases, a hot topic in medical research as populations age globally.

In the context of personalized medicine, the compound's modular structure allows for derivatization at multiple sites, enabling fine-tuning of biological activity. The methyl group at position 3 and the 1,4-diazepan-1-yl substituent offer opportunities for structure-activity relationship (SAR) studies. Such flexibility is crucial in the era of precision medicine, where researchers increasingly focus on patient-specific treatment approaches.

Analytical characterization of CAS No. 2310141-81-0 typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional conformation, which is vital for understanding its mechanism of action. The growing integration of artificial intelligence in molecular modeling has accelerated the study of such complex molecules, addressing common search queries about "AI in drug discovery."

From a commercial perspective, the compound falls into the category of high-value building blocks for medicinal chemistry. Its unique combination of triazolo-pyridazine and dihydroquinazolinone features makes it valuable for patent strategies in pharmaceutical development. The market for such specialized intermediates continues to expand, driven by increased R&D investment in targeted therapies.

Environmental and safety assessments of 3-methyl-2-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)-3,4-dihydroquinazolin-4-one follow standard protocols for research chemicals. While not classified as hazardous, proper handling procedures are recommended, consistent with good laboratory practices for all synthetic organic compounds. This aligns with industry trends toward responsible research chemical management.

The future research directions for this compound likely include optimization of its physicochemical properties and investigation of its therapeutic potential in various disease models. As the scientific community addresses frequently searched questions about "next-generation therapeutics" and "molecular targeted drugs," compounds like CAS No. 2310141-81-0 will remain at the forefront of innovative drug discovery efforts.